3-(4-chloro-2-nitrophenyl)-6-iodo-2-[2-(2-pyridinyl)vinyl]-4(3H)-quinazolinone

• IUPAC Name: 3-(4-chloro-2-nitrophenyl)-6-iodo-2-[(E)-2-pyridin-2-ylethenyl]quinazolin-4-one
• InChI: InChI=1S/C21H12ClIN4O3/c22-13-4-8-18(19(11-13)27(29)30)26-20(9-6-15-3-1-2-10-24-15)25-17-7-5-14(23)12-16(17)21(26)28/h1-12H/b9-6+
• InChI Key: FSAPJJAVZBXWMP-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=NC(=C1)C=CC2=NC3=C(C=C(C=C3)I)C(=O)N2C4=C(C=C(C=C4)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=NC(=C1)/C=C/C2=NC3=C(C=C(C=C3)I)C(=O)N2C4=C(C=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C21H12ClIN4O3
• Molecular Weight: 530.7 g/mol

Description

3-(4-chloro-2-nitrophenyl)-6-iodo-2-[2-(2-pyridinyl)vinyl]-4(3H)-quinazolinone is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CNIQ and is a member of the quinazolinone family. In

Mechanism of Action

The mechanism of action of CNIQ is not fully understood, but it is believed to inhibit the growth of cancer cells by inducing apoptosis, inhibiting angiogenesis, and disrupting cell cycle progression. CNIQ has also been shown to interact with DNA and inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and repair.
Biochemical and Physiological Effects:
CNIQ has been shown to have both biochemical and physiological effects. Biochemically, CNIQ has been shown to inhibit the activity of various enzymes such as topoisomerases and protein kinases. Physiologically, CNIQ has been shown to inhibit the growth of cancer cells and induce apoptosis. However, the effects of CNIQ on normal cells and tissues are not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNIQ is its potential for use as a drug candidate for the treatment of cancer. CNIQ has also been used as a building block for the synthesis of novel materials with unique properties. However, the synthesis of CNIQ is a multi-step process that requires the use of various reagents and solvents, which can be challenging to handle. Additionally, the mechanism of action of CNIQ is not fully understood, which limits its potential applications.

Future Directions

There are several future directions for the research and development of CNIQ. One potential direction is to further investigate the mechanism of action of CNIQ and its effects on normal cells and tissues. Another direction is to explore the potential applications of CNIQ in other fields such as organic electronics and material science. Additionally, the synthesis of CNIQ could be optimized to reduce the use of hazardous reagents and solvents.

Synthesis Methods

The synthesis of CNIQ involves a multi-step process that requires the use of various reagents and solvents. The initial step involves the reaction of 4-chloro-2-nitroaniline with iodine and acetic acid to form 4-chloro-2-nitroiodobenzene. This intermediate product is then reacted with 2-vinylpyridine in the presence of a palladium catalyst to form the vinylated product. Finally, the vinylated product is reacted with 2-aminobenzonitrile to form CNIQ.

Scientific Research Applications

CNIQ has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and organic electronics. In medicinal chemistry, CNIQ has shown promising results in inhibiting the growth of cancer cells and has been identified as a potential drug candidate for the treatment of cancer. In material science, CNIQ has been used as a building block for the synthesis of novel materials with unique properties. In organic electronics, CNIQ has been used as a hole-transporting material in organic solar cells and has shown improved device performance.